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Long-chain N-acylserotonins
Long-chain N-acylserotonins are a class of compounds derived from serotonin, featuring an acyl chain attached to the nitrogen atom at position N of the indole ring. These molecules exhibit unique biological activities and have garnered significant interest in the scientific community due to their potential applications in various fields. Structurally, they consist of a long-chain fatty acid conjugated with 5-hydroxytryptamine (serotonin), offering distinct pharmacological properties compared to their shorter acyl chain counterparts.
Research on these compounds has primarily focused on their role as modulators of neurotransmitter function and their potential therapeutic applications in neurodegenerative diseases, pain management, and mood disorders. Their ability to cross the blood-brain barrier and interact with various receptors makes them promising candidates for developing novel therapeutics. Furthermore, studies have also explored their use in promoting neuronal health and regeneration, highlighting their multifaceted biological significance.
Due to their complex structure and diverse functional properties, long-chain N-acylserotonins represent a valuable tool for investigating neurotransmitter signaling mechanisms and advancing our understanding of the nervous system's complexities.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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AKR1C1-IN-1 Cas No: 4906-68-7 -
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